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Compound of Interest

Compound Name: GSK2593074A

Cat. No.: B15585382

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling of GSK2593074A, a potent dual inhibitor of

Receptor-Interacting Protein Kinase 1 (RIPK1) and RIPK3. The following procedural guidance

and operational plans are designed to foster a safe and efficient research environment.

GSK2593074A is a valuable tool in the study of necroptosis and inflammation. Adherence to

the safety protocols outlined below is crucial for minimizing risks and ensuring the integrity of

experimental outcomes.

Essential Safety and Handling Information
A comprehensive understanding of the chemical properties and potential hazards of

GSK2593074A is the foundation of safe laboratory practices.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for GSK2593074A.
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Property Value Source

Molecular Weight 465.57 g/mol [1][2][3]

Formula C27H23N5OS [1][2][3]

CAS Number 1337531-06-2 [1][2][3]

Appearance Light yellow to khaki solid [1]

Solubility in DMSO
41.67 mg/mL (89.50 mM)

(ultrasonication recommended)
[1][2][4]

In Vivo Formulation Solubility

2 mg/mL (4.3 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

(sonication recommended)

[4]

IC50 (Necroptosis Inhibition) ~3 nM in multiple cell lines [1]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of GSK2593074A.

Condition Duration Source

Powder at -20°C 3 years [1][4]

Powder at 4°C 2 years [1]

In solvent at -80°C 2 years [1]

In solvent at -20°C 1 year [1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[5]

Operational Plan: From Receipt to Disposal
A systematic approach to handling GSK2593074A ensures safety at every stage.
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Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity match the order specifications.

Ensure the availability of the Safety Data Sheet (SDS) for all personnel who will be handling

the compound.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling GSK2593074A:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: While the SDS for a similar compound from MedchemExpress does

not specify respiratory protection under normal handling conditions, a NIOSH-approved

respirator should be used if there is a risk of generating dust or aerosols.

Caption: Personal Protective Equipment (PPE) Workflow.

Preparation of Solutions
All handling of the solid compound and preparation of stock solutions should be performed in

a well-ventilated chemical fume hood.

To prepare a stock solution, use a freshly opened bottle of hygroscopic DMSO to ensure

maximum solubility.[1] Sonication may be required to fully dissolve the compound.[4]

For in vivo studies, the recommended formulation is 10% DMSO, 40% PEG300, 5% Tween

80, and 45% Saline.[4] Add the solvents sequentially and ensure the solution is clear before

use.[4]

Spill Response
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In the event of a spill:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

Contain the spill with an appropriate absorbent material (e.g., chemical absorbent pads or

vermiculite).

Clean the area using appropriate cleaning agents, wearing full PPE.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of GSK2593074A and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Dispose of as hazardous chemical waste in accordance with local,

state, and federal regulations. Do not discard in the regular trash or pour down the drain.

Contaminated Materials: Any materials that have come into contact with GSK2593074A,

including gloves, pipette tips, and empty containers, should be collected in a designated,

sealed hazardous waste container.

Empty Containers: Handle uncleaned containers as you would the product itself.
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Caption: Disposal Workflow for GSK2593074A.

Experimental Protocol: In Vitro Necroptosis
Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of

GSK2593074A on necroptosis in a cell culture model.
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Materials
Cell line susceptible to necroptosis (e.g., HT-29, L929)

Complete cell culture medium

GSK2593074A

DMSO (for stock solution)

Necroptosis-inducing agents (e.g., TNF-α, Smac mimetic, z-VAD-fmk)

Cell viability assay reagent (e.g., CellTiter-Glo®)

96-well plates

Methodology
Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency

on the day of the experiment. Incubate overnight.

Compound Preparation: Prepare a series of dilutions of GSK2593074A in complete cell

culture medium from a concentrated DMSO stock solution. The final DMSO concentration in

the culture medium should be kept below 0.1% to avoid solvent-induced toxicity.[5]

Compound Treatment: Remove the culture medium from the cells and add the medium

containing the different concentrations of GSK2593074A. Include a vehicle control (medium

with the same concentration of DMSO as the highest GSK2593074A concentration).

Incubate for 1-2 hours.

Necroptosis Induction: Add the necroptosis-inducing agents (e.g., a cocktail of TNF-α, Smac

mimetic, and z-VAD-fmk) to the wells. Include control wells with cells only (no treatment) and

cells with inducing agents but no GSK2593074A.

Incubation: Incubate the plate for a predetermined time (e.g., 6-24 hours), depending on the

cell line and induction method.
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Cell Viability Assessment: Measure cell viability using a suitable assay according to the

manufacturer's instructions.

Data Analysis: Normalize the viability data to the untreated control wells. Plot the percentage

of viability against the log of the GSK2593074A concentration and fit the data to a four-

parameter logistic curve to determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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